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Compound of Interest

Compound Name: Dracoflavan A
CAS No.: 132185-42-3
Cat. No.: B3027536
. J

Chemical Identity & Emergency Overview

Before initiating any disposal workflow, positive identification and hazard recognition are
critical.[1][2] Dracoflavan A is a complex biflavonoid isolated from Daemonorops draco
(Dragon’s Blood).[3] While often used in pharmacological research for its potential as an

enzyme inhibitor (e.g.,

-amylase inhibition), it must be treated as a bioactive substance with undetermined chronic
toxicity.
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Property Data Operational Implication

132185-42-3 (PubChem CID: Use for waste labeling and

CAS/ID ) )
14885877) inventory tracking.
High MW suggests low
Molecular Weight ~794.9 g/mol volatility; inhalation risk is
primarily from dust.
) ] Particulate containment is
Physical State Solid (Red/Brown Powder) ) ]
required during transfer.[3]
Soluble in DMSO, Methanol, Do not use water for initial spill
Solubility Ethanol; Poorly soluble in cleanup; use organic solvents.
water. [3]
. Ecological Hazard: Do not
) ) o Enzyme Inhibitor (e.qg., ) )
Biological Activity release into sink/sewer; may

amylase) ) ) )
disrupt microbial ecosystems.

Hazard Profiling & Safety Logic

As a Senior Application Scientist, | emphasize that "non-hazardous" classifications in Safety
Data Sheets (SDS) for research chemicals often indicate a lack of testing rather than a
confirmed safety profile. For Dracoflavan A, adhere to the Precautionary Principle.

» Bioactivity Risk: As a potent polyphenol and enzyme inhibitor, Dracoflavan A can interfere
with biological systems. It must be prevented from entering water tables where it could affect
aquatic life.[3][4]

e Chemical Incompatibility: Polyphenols are reducing agents.[3]

o CRITICAL: Segregate strictly from Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides,
Permanganates). Mixing can cause exothermic reactions or rapid decomposition.[3]

o Decomposition: Thermal decomposition may release Carbon Monoxide (CO) and Carbon
Dioxide (C0O2).[3]
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Personal Protective Equipment (PPE) Matrix

Standard "Lab Coat & Gloves" is insufficient without specificity. Use the following tiered
approach:

o Respiratory: N95/P2 particulate respirator is recommended if handling open powder >10 mg
to prevent sensitization.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm). Latex is generally acceptable but offers
less chemical resistance to the organic solvents (methanol/DMSO) used to dissolve the
compound.

e Ocular: ANSI Z87.1 Safety Glasses with side shields.

Disposal Workflow
A. Solid Waste (Pure Compound)

Directive: Never dispose of Dracoflavan A in regular trash or biohazard bags (unless infectious
agents are also present).[3]

o Containerization: Place the solid substance into a screw-cap amber glass vial or high-density
polyethylene (HDPE) container.

o Labeling: Affix a hazardous waste label.
o Constituent: "Dracoflavan A (Polyphenolic Compound)”
o Hazard Checkbox: "Toxic" and "Irritant” (Precautionary).[3][4]

e Stream: Move to High-Temperature Incineration stream. This ensures complete thermal
destruction of the flavonoid skeleton.[3]

B. Liquid Waste (Stock Solutions)

Directive: Segregation depends on the solvent.

o DMSO/Methanol Solutions:
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o Pour into the Halogen-Free Organic Solvent Waste carboy.

o Do not mix with aqueous acid waste streams.[3]

e Aqueous Buffers (Trace Amounts):

o If the concentration is <0.1% (trace residue), it may often be collected in aqueous
chemical waste.

o Prohibited: Do not pour down the sink.

C. Contaminated Debris (Consumables)

e ltems: Weigh boats, pipette tips, gloves.

o Action: Double-bag in clear polyethylene bags. Label as "Chemically Contaminated Debris"
and dispose of via your facility's solid chemical waste program.[3]

Spill Response & Decontamination Protocol

Accidents happen. The following logic tree dictates the immediate response to a Dracoflavan
A spill.
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Spill Detected

Assess State:
Solid or Liquid?

Solid Powder

/

Liquid Solution
(DMSO/MeOH)

l

1. Dampen with Ethanol
(Prevents dust)
2. Scoop into Waste Jar

1. Absorb with Vermiculite
or Chem-Pad
2. Place in Sealed Bag

Decontamination Step:
Wipe surface with 70% Ethanol
(Repeat x2)

Label as Hazardous Waste
Contact EHS

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill containment and cleanup.

Decontamination Science: Dracoflavan A is lipophilic.[3] Water alone will bead up and spread

the contamination.[3]

e Step 1: Solubilize residues using 70% Ethanol or Methanol.[3]

o Step 2: Follow with a soap/water wash to remove the solvent residue.[3]

 Verification: Flavonoids often fluoresce or have distinct UV absorption.[3] A UV lamp

(254/365 nm) can be used to verify that all residues have been removed from the benchtop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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